Cyanine3 hydrazide
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Overview
Description
Cyanine3 hydrazide is a carbonyl-reactive dye, an analog of Cy3® hydrazide. This reagent allows to label various carbonyl-containing molecules such as antibodies and other glycoproteins after periodate oxidation, proteins which have undergone oxidative stress or deamination, or reducing saccarides. Cyanine3 is compatible with a number of fluorescent instruments.
Scientific Research Applications
Liquid Chromatography
Cyanine3 hydrazide derivatives are used for the chemical derivatization of aldehydes in liquid chromatography. This facilitates visible diode laser-induced fluorescence (DIO-LIF) detection in conventional-size liquid chromatography, enhancing the detection of various aldehydes including n-octylaldehyde and 4-hydroxy-2-nonenal (HNE) (Nuijens et al., 1995).
Polymer Material Analysis
Cyanine-based near-infrared fluorescent probes, such as those with hydrazide functionality, are applied to polymers for determining functional groups. This is beneficial for analyzing polymers that are autofluorescent, strongly colored, or in scattering polymer emulsions (Hofstraat et al., 1997).
Mass Spectrometry
Cyanine dye derivatives are excellent labeling reagents for oligosaccharides in mass spectrometry, significantly enhancing the detection sensitivity. This is crucial for high-throughput analysis of posttranslational modifications in proteomics (Kameyama et al., 2004).
In Vivo Applications
Cyanine dye derivatives, like Cy7A, have been used for the selective detection of hydrazine (N2H4) in water samples, living cells, and even in vivo visualization in mice. This is based on the modulation of the conjugated polymethine π-electron system of the cyanine dye derivative (Hu et al., 2013).
Chemosensors
Cyanine platforms, including cyanine, hemicyanine, and squaraine, are effective for developing chemosensors due to their photophysical properties, biocompatibility, and low toxicity. These have been extensively used in bioimaging agents (Sun et al., 2016).
Protein Synthesis
In protein chemical synthesis, peptide or protein hydrazides, like those derived from cyanine dyes, serve as key intermediates for various synthesis and modification purposes. This has enhanced the efficiency and scope of native chemical ligation for protein chemical synthesis (Huang et al., 2016).
Properties
Molecular Formula |
C30H40N4O2+ |
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Molecular Weight |
472.67 |
IUPAC Name |
N/A |
SMILES |
CC(C1=CC=CC=C1N/2C)(C)C2=C/C=C/C3=[N+](CCCCCC(N[NH3+])=O)C4=CC=CC=C4C3(C)C.[2Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Origin of Product |
United States |
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